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Get Quote

Introduction

GSK467 is a potent and selective cell-penetrant inhibitor of KDM5B (JARID1B or PLU1), a

histone demethylase, with a Ki of 10 nM and an IC50 of 26 nM.[1][2] It exhibits high selectivity

over other histone demethylases, making it a valuable tool for research in epigenetics and

oncology.[1][2] Proper handling and storage of GSK467 solutions are critical to ensure its

stability, potency, and the reproducibility of experimental results. This document provides

detailed guidelines and protocols for the long-term storage and stability assessment of

GSK467.

Data Presentation: Recommended Storage
Conditions and Stability
The stability of GSK467 is dependent on its form (solid vs. solution) and the storage conditions.

The following tables summarize the recommended storage conditions based on supplier data

sheets.

Table 1: Stability of Solid GSK467
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Storage Temperature Duration Notes

-20°C ≥ 4 years
Keep tightly sealed and

desiccated.[3][4]

4°C 2 years For short-term storage.[1]

Table 2: Stability of GSK467 in Solution

Solvent
Storage
Temperature

Duration Notes

DMSO -80°C 1-2 years

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

DMSO -20°C 1 month

Use for short-term

storage of working

aliquots.[4]

Aqueous-based

formulations
Use immediately

Not recommended for

long-term storage.

Prepare fresh for each

experiment.[2]

Experimental Protocols
Protocol 1: Preparation of GSK467 Stock Solutions

This protocol describes the preparation of a high-concentration stock solution of GSK467 in

DMSO.

Materials:

GSK467 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, low-binding microcentrifuge tubes or vials
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Vortex mixer

Sonicator (optional)

Procedure:

Allow the vial of solid GSK467 to equilibrate to room temperature for at least 60 minutes

before opening to prevent condensation.[5]

Weigh the desired amount of GSK467 powder in a sterile tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration.

GSK467 is soluble in DMSO at concentrations up to at least 8-20 mg/mL.[1] Use of

ultrasonic assistance may be necessary for complete dissolution at higher concentrations.[1]

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials. This

is crucial to avoid repeated freeze-thaw cycles which can degrade the compound.[6]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for short-term

storage (up to 1 month).[1]

Protocol 2: Long-Term Stability Assessment of GSK467 Solutions

This protocol outlines a general method for assessing the long-term stability of GSK467
solutions using High-Performance Liquid Chromatography (HPLC), a common stability-

indicating method.[7]

Objective: To quantify the concentration of active GSK467 and detect the presence of

degradation products over time under different storage conditions.

Materials:
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Aliquots of GSK467 stock solution (prepared as in Protocol 1)

HPLC system with a UV detector

Appropriate HPLC column (e.g., C18)

HPLC-grade solvents (e.g., acetonitrile, water, formic acid)

Reference standard of GSK467

Controlled environmental chambers or incubators set to desired storage temperatures (e.g.,

-80°C, -20°C, 4°C, 25°C).

Procedure:

Time Point Zero (T=0) Analysis: Immediately after preparing the stock solution, analyze an

aliquot by HPLC to determine the initial concentration and purity. This serves as the baseline.

Develop a stability-indicating HPLC method capable of separating GSK467 from potential

degradation products.

Generate a standard curve using a certified reference standard of GSK467.

Inject the T=0 sample and record the peak area and retention time for GSK467. Calculate

the initial concentration.

Sample Storage: Place the prepared aliquots in the designated controlled temperature

environments.

Scheduled Analysis: At predetermined time intervals (e.g., 1, 3, 6, 12, and 24 months for

long-term storage), retrieve one aliquot from each storage condition.[8]

Sample Analysis:

Allow the frozen aliquot to thaw completely and equilibrate to room temperature.

Analyze the sample by HPLC using the same method as the T=0 analysis.
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Record the peak area of GSK467 and any new peaks that may indicate degradation

products.

Data Interpretation:

Calculate the concentration of GSK467 remaining at each time point relative to the T=0

concentration.

Monitor for the appearance and growth of new peaks, which signify degradation.

A compound is generally considered stable if the concentration remains within 90-110% of

the initial value and no significant degradation products are observed.

Signaling Pathways and Experimental Workflows
GSK467 Mechanism of Action

GSK467 functions by inhibiting the histone demethylase KDM5B. KDM5B is responsible for

removing methyl groups from lysine 4 of histone 3 (H3K4), a mark associated with active gene

transcription. By inhibiting KDM5B, GSK467 leads to an increase in H3K4 methylation, altering

gene expression. This has downstream effects on several signaling pathways implicated in

cancer, such as the PI3K/AKT pathway and the induction of Type I Interferon (IFN-I) signaling.

[9][10]
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Caption: Mechanism of action of GSK467.

Experimental Workflow for Stability Testing
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The following diagram illustrates the logical flow of the stability testing protocol described

above.
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Caption: Workflow for assessing GSK467 solution stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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